Cas no 2635-50-9 (Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester)
2635-50-9 structure
Product Name:Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester
CAS No:2635-50-9
MF:C7H17O4PS2
MW:260.311240911484
CID:239893
PubChem ID:57376429
Update Time:2025-04-19
Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester Chemical and Physical Properties
Names and Identifiers
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- Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester
- 2-(2-dimethoxyphosphorylsulfanylethylsulfinyl)propane
- 2635-50-9
- DTXSID10725191
- O,O-Dimethyl S-[2-(propane-2-sulfinyl)ethyl] phosphorothioate
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- Inchi: 1S/C7H17O4PS2/c1-7(2)14(9)6-5-13-12(8,10-3)11-4/h7H,5-6H2,1-4H3
- InChI Key: GDDHVJODJUDRGI-UHFFFAOYSA-N
- SMILES: S(CCSP(=O)(OC)OC)(C(C)C)=O
Computed Properties
- Exact Mass: 260.03058836g/mol
- Monoisotopic Mass: 260.03058836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 97.1Ų
Experimental Properties
- PSA: 106.92000
- LogP: 3.14330
Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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